6-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}-7-methyl-7H-purine

• IUPAC Name: 6-[4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl]-7-methylpurine
• InChI: InChI=1S/C16H18F2N8/c1-10-22-11(14(17)18)7-12(23-10)25-3-5-26(6-4-25)16-13-15(19-8-20-16)21-9-24(13)2/h7-9,14H,3-6H2,1-2H3
• InChI Key: WNDLXSZTHSCHSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=NC4=C3N(C=N4)C)C(F)F
• Molecular Formula: C16H18F2N8
• Molecular Weight: 360.36 g/mol

Description

The compound contains several functional groups including a purine ring, a piperazine ring, and a pyrimidine ring. The presence of these groups suggests that the compound could potentially have biological activity, as both purines and pyrimidines are key components of nucleic acids and piperazine is a common motif in pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the purine and pyrimidine rings in separate steps, followed by their connection via the piperazine ring. The difluoromethyl group could be introduced using a variety of methods, such as halogen exchange or direct fluorination.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The purine and pyrimidine rings are aromatic and planar, while the piperazine ring is non-aromatic and can adopt a chair or boat conformation.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the amino groups on the piperazine ring could potentially undergo reactions such as alkylation or acylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of multiple nitrogen atoms could make it a potential hydrogen bond donor and acceptor, influencing its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be a pharmaceutical, it could interact with biological targets such as enzymes or receptors.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential uses, such as in pharmaceuticals or materials science.